7-Bromo-3-chloro-imidazo[1,2-a]pyridine

• IUPAC Name: 7-bromo-3-chloroimidazo[1,2-a]pyridine
• InChI: InChI=1S/C7H4BrClN2/c8-5-1-2-11-6(9)4-10-7(11)3-5/h1-4H
• InChI Key: UGYCLDRNWUACJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC=C2Cl)C=C1Br
• Molecular Formula: C7H4BrClN2
• Molecular Weight: 231.48 g/mol

Description

Imidazo[1,2-a]pyridine is an important fused bicyclic 5–6 heterocycle recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. It is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A library of 3-amino-imidazo[1,2-a]-pyridines was synthesized employing microwave-assisted one-pot Ugi-type multi-component reaction.

Molecular Structure Analysis

The molecular formula of 3-Bromo-7-chloroimidazo[1,2-a]pyridine is CHBrClN2.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been functionalized via various radical reactions. The reaction outcome is explained by the initial iodine catalyzed condensation between the ketone and exocyclic amino group and subsequent tautomerization, cyclization, and oxidative aromatization.

Scientific Research Applications

Transition-Metal-Free Halogenation

Junxuan Li et al. (2018) described a transition-metal-free regioselective halogenation of imidazo[1,2-a]pyridines using sodium chlorite/bromite as the halogen source. This method efficiently forms C–Cl or C–Br bonds, subsequently transformed into imidazo[1,2-a]pyridine core π-systems through Suzuki–Miyaura reactions, highlighting a synthetic pathway for compounds like 7-Bromo-3-chloro-imidazo[1,2-a]pyridine (Li et al., 2018).

Corrosion Inhibition

A. Saady et al. (2021) evaluated the inhibitory performance of novel imidazo[4,5-b] pyridine derivatives against mild steel corrosion, demonstrating the potential of bromo and chloro-substituted imidazo[1,2-a]pyridines in protecting industrial materials (Saady et al., 2021).

Copper-Mediated Aerobic Oxidative Synthesis

Xiaoqiang Zhou et al. (2016) developed a method for synthesizing 3-bromo-imidazo[1,2-a]pyridines via copper-mediated aerobic oxidative coupling. This process is noteworthy for its mild conditions and functional group tolerance, making it a valuable tool for synthesizing derivatives of 7-Bromo-3-chloro-imidazo[1,2-a]pyridine (Zhou et al., 2016).

Optical Properties and Computational Analysis

S. D. Jadhav et al. (2018) investigated the effects of substituents on the linear and nonlinear optical properties of imidazo[1,2-a]pyridines. Their work, focusing on donor-π-acceptor groups, provides insights into the electronic structure and potential optical applications of these compounds, relevant for derivatives such as 7-Bromo-3-chloro-imidazo[1,2-a]pyridine (Jadhav et al., 2018).

Pharmacological Properties

C. Enguehard-Gueiffier and A. Gueiffier (2007) reviewed the pharmacological properties of imidazo[1,2-a]pyridines, highlighting the scaffold's significance in medicinal chemistry. Their discussion on enzyme inhibitors, receptor ligands, and anti-infectious agents underscores the compound's potential in drug development and pharmacological research (Enguehard-Gueiffier & Gueiffier, 2007).

Mechanism of Action

Target of Action

7-Bromo-3-chloro-imidazo[1,2-a]pyridine is a derivative of imidazo[1,2-a]pyridines, which are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry Imidazo[1,2-a]pyridine derivatives have been recognized for their wide range of applications in medicinal chemistry .

Mode of Action

Imidazo[1,2-a]pyridine derivatives have been known to exhibit significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb)

Biochemical Pathways

Imidazo[1,2-a]pyridines are known to be functionalized through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Pharmacokinetics

Some imidazo[1,2-a]pyridine derivatives have displayed pharmacokinetic and safety profiles compatible with once-daily dosing .

Result of Action

Imidazo[1,2-a]pyridine derivatives have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .

Action Environment

The functionalization of imidazo[1,2-a]pyridines has been achieved through various strategies, including transition metal catalysis, metal-free oxidation, and photocatalysis , suggesting that the reaction conditions can influence the compound’s action.

Safety and Hazards

While the specific safety and hazards for 7-Bromo-3-chloro-imidazo[1,2-a]pyridine are not mentioned in the sources, it’s important to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye when handling similar compounds. They may cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

Imidazo[1,2-a]pyridines have been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry. They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB), indicating their potential in drug discovery research for infectious diseases.